Cas no 2137951-92-7 ({[4-Chloro-2-(1-ethoxyethenyl)phenyl]methyl}(ethyl)amine)

• Product Name: {[4-Chloro-2-(1-ethoxyethenyl)phenyl]methyl}(ethyl)amine
• CAS No: 2137951-92-7
• MF: C₁₃H₁₈ClNO
• MW: 239.741122722626
• CID: 6023404
• PubChem ID: 165469699
• Update Time: 2025-07-15

{[4-Chloro-2-(1-ethoxyethenyl)phenyl]methyl}(ethyl)amine Chemical and Physical Properties

Names and Identifiers

• {[4-chloro-2-(1-ethoxyethenyl)phenyl]methyl}(ethyl)amine
• EN300-803165
• 2137951-92-7
• {[4-Chloro-2-(1-ethoxyethenyl)phenyl]methyl}(ethyl)amine

• Inchi： 1S/C13H18ClNO/c1-4-15-9-11-6-7-12(14)8-13(11)10(3)16-5-2/h6-8,15H,3-5,9H2,1-2H3
• InChI Key： LCNRLPOUTMJSBG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(=C)OCC)C=1)CNCC

Computed Properties

• Exact Mass: 239.1076919g/mol
• Monoisotopic Mass: 239.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 21.3Ų

Additional information on {[4-Chloro-2-(1-ethoxyethenyl)phenyl]methyl}(ethyl)amine

Introduction to {[4-Chloro-2-(1-ethoxyethenyl)phenyl]methyl}(ethyl)amine and Its Significance in Modern Chemical Research

The compound with the CAS number 2137951-92-7 and the product name {[4-Chloro-2-(1-ethoxyethenyl)phenyl]methyl}(ethyl)amine represents a fascinating molecule with potential applications in various fields of chemical and pharmaceutical research. This introduction aims to provide a comprehensive overview of the compound, its structure, properties, and the latest research findings that highlight its significance.

The molecular structure of {[4-Chloro-2-(1-ethoxyethenyl)phenyl]methyl}(ethyl)amine is characterized by a phenyl ring substituted with a chloro group at the 4-position and an ethoxyethenyl group at the 2-position. This unique arrangement of functional groups makes the compound a versatile intermediate in organic synthesis. The presence of both electron-withdrawing and electron-donating groups on the phenyl ring enhances its reactivity, making it a valuable building block for the development of more complex molecules.

In recent years, there has been growing interest in the development of novel compounds that can serve as scaffolds for drug discovery. The structural features of {[4-Chloro-2-(1-ethoxyethenyl)phenyl]methyl}(ethyl)amine make it an attractive candidate for such applications. Specifically, the chloro and ethoxyethenyl substituents provide multiple sites for further functionalization, allowing chemists to tailor the molecule's properties for specific biological targets.

One of the most promising areas of research involving {[4-Chloro-2-(1-ethoxyethenyl)phenyl]methyl}(ethyl)amine is its potential use as an intermediate in the synthesis of bioactive molecules. Recent studies have demonstrated its utility in the preparation of small-molecule inhibitors targeting various therapeutic pathways. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in cancer metabolism, providing a new avenue for developing anticancer agents.

The ethoxyethenyl group in the molecule is particularly noteworthy due to its ability to engage in hydrogen bonding and π-stacking interactions. These interactions are crucial for designing molecules with high affinity for biological targets. In fact, computational studies have indicated that compounds containing this moiety often exhibit improved binding affinity to protein receptors, making them more effective as pharmacological agents.

Another significant aspect of {[4-Chloro-2-(1-ethoxyethenyl)phenyl]methyl}(ethyl)amine is its role in materials science. The compound's ability to form stable complexes with other molecules has led to its exploration as a ligand in coordination chemistry. These complexes have potential applications in catalysis and as sensors for detecting environmental pollutants. The chloro group, in particular, serves as a handle for further functionalization, allowing chemists to design materials with tailored properties.

The synthesis of {[4-Chloro-2-(1-ethoxyethenyl)phenyl]methyl}(ethyl)amine presents an interesting challenge due to the need to carefully control reaction conditions to avoid unwanted side products. However, recent advances in synthetic methodologies have made it possible to produce this compound with high yield and purity. These advancements include the use of transition metal catalysts that facilitate cross-coupling reactions between different organic fragments.

In conclusion, the compound CAS number 2137951-92-7 and product name {[4-Chloro-2-(1-ethoxyethenyl)phenyl]methyl}(ethyl)amine is a versatile molecule with significant potential in both pharmaceutical and materials science research. Its unique structural features make it an excellent candidate for further development as a drug intermediate or material component. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in modern chemical innovation.